Cas no 618-71-3 (Ethyl 3,5-dinitrobenzoate)

Ethyl 3,5-dinitrobenzoate Properties

Names and Identifiers

• Ethyl 3,5-dinitrobenzoate
• 3,5-Dinitrobenzoic acid ethyl ester
• 3,5-Dinitro-benzoesaeure-aethylester
• 3,5-dinitro-benzoic acid ethyl ester
• Aethyl-(3.5-dinitro-benzoat)
• Benzoic acid,3,5-dinitro-,ethyl ester
• NSC-32741
• Benzoic acid,5-dinitro-, ethyl ester
• Ethyl 3,5-dinitrobenzoate, 99%
• SCHEMBL1114367
• DTXSID20210801
• FT-0614717
• MFCD00007232
• E79378
• AKOS002271179
• CS-0361508
• 618-71-3
• NSC32741
• EINECS 210-559-4
• AKOS015889568
• NSC 32741
• Benzoic acid, 3,5-dinitro-, ethyl ester
• NS00034820
• DTXCID10133292
• DB-054011
• +Expand

• MDL： MFCD00007232
• InChIKey： IBQREHJPMPCXQA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2O6/c1-2-17-9(12)6-3-7(10(13)14)5-8(4-6)11(15)16/h3-5H,2H2,1H3
• SMILES： CCOC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
• BRN： 1995473

Computed Properties

• Exact Mass: 240.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 240.038236
• Heavy Atom Count: 17
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 118

Experimental Properties

• LogP: 2.72610
• PSA: 117.94000
• Refractive Index: 1.5600 (estimate)
• Boiling Point: 382.88°C (rough estimate)
• Melting Point: 94-95 °C (lit.)
• Flash Point: 171.8°C
• Color/Form: Not determined2. density (g/ml, 25 ℃)
• Density: 1.2950

Ethyl 3,5-dinitrobenzoate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Risk Phrases： 22
• Signal Word：Warning

Ethyl 3,5-dinitrobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%